Cas no 105128-00-5 (Benzene, 1-(3-bromopropyl)-3-phenoxy-)

Benzene, 1-(3-bromopropyl)-3-phenoxy- structure
105128-00-5 structure
Product Name:Benzene, 1-(3-bromopropyl)-3-phenoxy-
CAS No:105128-00-5
MF:C15H15BrO
MW:291.183003664017
CID:1149967
PubChem ID:13769827
Update Time:2025-04-20

Benzene, 1-(3-bromopropyl)-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(3-bromopropyl)-3-phenoxy-
    • 1-(3-bromopropyl)-3-phenoxybenzene
    • ZFCDQZNUBZAHRP-UHFFFAOYSA-N
    • 105128-00-5
    • DTXSID40548936
    • SCHEMBL9331970
    • 3-(3-phenoxyphenyl)propyl bromide
    • Inchi: 1S/C15H15BrO/c16-11-5-7-13-6-4-10-15(12-13)17-14-8-2-1-3-9-14/h1-4,6,8-10,12H,5,7,11H2
    • InChI Key: ZFCDQZNUBZAHRP-UHFFFAOYSA-N
    • SMILES: BrCCCC1C=CC=C(C=1)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 290.03065
  • Monoisotopic Mass: 290.03063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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